Cas no 85814-99-9 (2-methoxy-6-phenylpyridine-3-carbonitrile)

• Product Name: 2-methoxy-6-phenylpyridine-3-carbonitrile
• CAS No: 85814-99-9
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD06740554
• CID: 3060461
• PubChem ID: 7148378
• Update Time: 2025-04-23

2-methoxy-6-phenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-phenyl-nicotinonitrile
• 2-methoxy-6-phenylpyridine-3-carbonitrile
• AKOS000314424
• 2-Methoxy-6-phenylnicotinonitrile
• BBL030649
• VS-09951
• 2-METHOXY-6-PHENYL-3-PYRIDYL CYANIDE
• EN300-230297
• 85814-99-9
• STK350228
• CS-0302397

• MDL： MFCD06740554
• Inchi： 1S/C13H10N2O/c1-16-13-11(9-14)7-8-12(15-13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： ZMBJGLXQUDYCSH-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 210.079312947Da
• Monoisotopic Mass: 210.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-methoxy-6-phenylpyridine-3-carbonitrile

2-Methoxy-6-phenyl-nicotinonitrile (CAS No. 85814-99-9): A Comprehensive Overview

2-Methoxy-6-phenyl-nicotinonitrile, a compound with the CAS registry number 85814-99-9, is an organic chemical that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound belongs to the class of nicotinonitriles, which are derivatives of nicotinic acid, and it features a methoxy group at the 2-position and a phenyl group at the 6-position on the nicotinonitrile backbone. The structure of this compound is characterized by its aromatic rings, which contribute to its unique chemical properties and potential applications.

The synthesis of 2-Methoxy-6-phenyl-nicotinonitrile involves a series of carefully designed organic reactions, often utilizing multi-component coupling techniques or direct arylation methods. Recent advancements in catalytic systems, particularly those involving transition metal catalysts, have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the phenyl group at the 6-position, while the methoxy group is introduced via alkylation or substitution reactions. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for downstream applications.

One of the most promising applications of 2-Methoxy-6-phenyl-nicotinonitrile lies in its potential as a building block for drug discovery. The compound's structure allows for further functionalization, enabling the creation of diverse derivatives with varying biological activities. Recent studies have highlighted its role as a precursor in the synthesis of anticancer agents, where its aromaticity and electron-donating groups contribute to interactions with target proteins. For example, derivatives of this compound have shown potential in inhibiting key enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases (HDACs).

In addition to its role in drug discovery, 2-Methoxy-6-phenyl-nicotinonitrile has also found applications in the development of advanced materials. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit high surface areas and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent research has demonstrated that incorporating this compound into MOFs can enhance their stability under harsh conditions, expanding their applicability in industrial settings.

The pharmacokinetic properties of 2-Methoxy-6-phenyl-nicotinonitrile have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies indicate that this compound exhibits favorable absorption profiles and moderate clearance rates, suggesting potential for oral administration. However, further investigations are required to assess its bioavailability and metabolic pathways in vivo. Recent advancements in computational modeling techniques have enabled researchers to predict these properties with greater accuracy, facilitating the design of optimized derivatives with improved pharmacokinetic profiles.

From an environmental perspective, understanding the degradation pathways of 2-Methoxy-6-phenyl-nicotinonitrile is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. However, further research is needed to evaluate its persistence in various environmental matrices and its potential toxicity to aquatic organisms. These findings will be essential for developing guidelines for safe handling and disposal practices.

In conclusion, 2-Methoxy-6-phenyl-nicotinonitrile (CAS No. 85814-99-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping future innovations across various fields.